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Compound of Interest

Compound Name: SPOP-IN-1

Cat. No.: B15613154 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

SPOP-IN-1, a selective SPOP E3 ubiquitin ligase inhibitor. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting. In the absence of a specific Safety Data Sheet

(SDS) for SPOP-IN-1, it is imperative to treat this compound as a potentially hazardous

chemical and follow all institutional and local regulations for chemical waste disposal.

Chemical and Physical Properties
A summary of the known quantitative data for SPOP-IN-1 is presented below. This information

is essential for understanding the compound's characteristics when preparing for disposal.
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Property Value Source

CAS Number 2136270-56-7 MedChemExpress[1]

Molecular Formula C₂₆H₃₁N₇O₂S Tocris Bioscience[2]

Molecular Weight 505.64 g/mol Tocris Bioscience[2]

Solubility in DMSO ≥ 5 mg/mL (9.88 mM) Selleck Chemicals[3]

Solubility in Ethanol ~2.53 mg/mL (5 mM) Tocris Bioscience[2]

Water Solubility Insoluble Selleck Chemicals[3]

Storage (Powder) -20°C for 3 years Selleck Chemicals[3]

Storage (in solvent) -80°C for 1 year Selleck Chemicals[3]

Experimental Protocols
Note: No specific experimental protocols for the disposal of SPOP-IN-1 were found in the

provided search results. The following procedure is based on general best practices for the

disposal of laboratory chemical waste.

Step-by-Step Disposal Procedure for SPOP-IN-1
1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling SPOP-IN-1 and its waste.

2. Waste Segregation and Collection:

Solid Waste:

Collect un-used or expired SPOP-IN-1 powder, as well as any materials contaminated with

the solid compound (e.g., weighing boats, contaminated gloves, paper towels), in a

dedicated, clearly labeled hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, sealable lid.
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Liquid Waste:

Collect solutions of SPOP-IN-1 (e.g., in DMSO or ethanol) and any contaminated solvents

in a separate, dedicated liquid hazardous waste container.

Ensure the container is compatible with the solvent used and is properly sealed to prevent

leaks and evaporation. Do not overfill the container.

Sharps Waste:

Any sharps, such as needles or pipette tips, contaminated with SPOP-IN-1 should be

disposed of in a designated sharps container for hazardous chemical waste.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "SPOP-IN-1".

Include the approximate concentration and quantity of the waste, as well as the date of

accumulation.

Follow your institution's specific labeling requirements.

4. Storage of Chemical Waste:

Store hazardous waste containers in a designated, well-ventilated satellite accumulation

area that is away from general laboratory traffic.

Ensure that incompatible wastes are stored separately to prevent accidental reactions.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Do not dispose of SPOP-IN-1, in either solid or liquid form, down the drain or in the regular

trash.
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Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of SPOP-IN-1.

SPOP-IN-1 Disposal Workflow

Preparation

Waste Collection & Segregation

Containerization & Labeling

Storage & Final Disposal

Start: Handling SPOP-IN-1

Wear Appropriate PPE
(Lab coat, goggles, gloves)

Collect Solid Waste
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Collect Liquid Waste
(e.g., solutions in DMSO/Ethanol) Collect Contaminated Sharps

Use Labeled Solid
Hazardous Waste Container

Use Labeled Liquid
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End: Proper Disposal
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Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step procedure for the safe disposal of SPOP-IN-1
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. SPOP-i-6lc | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]

3. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [Essential Safety and Disposal Plan for SPOP-IN-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613154#spop-in-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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